Cas no 302912-37-4 (Tetrasiloxane,3,5-dicyclohexyl-1,7-diethenyl-3,5-bis[(ethenyldimethylsilyl)oxy]-1,1,7,7-tetramethyl-)
![Tetrasiloxane,3,5-dicyclohexyl-1,7-diethenyl-3,5-bis[(ethenyldimethylsilyl)oxy]-1,1,7,7-tetramethyl- structure](https://www.kuujia.com/scimg/cas/302912-37-4x500.png)
Tetrasiloxane,3,5-dicyclohexyl-1,7-diethenyl-3,5-bis[(ethenyldimethylsilyl)oxy]-1,1,7,7-tetramethyl- Chemical and Physical Properties
Names and Identifiers
-
- Tetrasiloxane,3,5-dicyclohexyl-1,7-diethenyl-3,5-bis[(ethenyldimethylsilyl)oxy]-1,1,7,7-tetramethyl-
- 1,3-Dicyclohexyl-1,1,3,3-tetrakis(dimethylvinylsilyloxy)
- 1 3-DICYCLOHEXYL-1 1 3 3-TETRAKIS-
- SCHEMBL1222309
- cyclohexyl-[cyclohexyl-bis[[ethenyl(dimethyl)silyl]oxy]silyl]oxy-bis[[ethenyl(dimethyl)silyl]oxy]silane
- 3,3'-Oxybis(3-cyclohexyl-1,1,5,5-tetramethyl-1,5-divinyltrisiloxane)
- J-017884
- 1,3-Dicyclohexyl-1,1,3,3-tetrakis(dimethylvinylsilyloxy)disiloxane
- cyclohexyl-[cyclohexyl-bis(2-methylprop-1-enylsilyloxy)silyl]oxy-bis(2-methylprop-1-enylsilyloxy)silane
- 302912-37-4
-
- MDL: MFCD02093729
- Inchi: InChI=1S/C28H58O5Si6/c1-13-34(5,6)29-38(30-35(7,8)14-2,27-23-19-17-20-24-27)33-39(31-36(9,10)15-3,32-37(11,12)16-4)28-25-21-18-22-26-28/h13-16,27-28H,1-4,17-26H2,5-12H3
- InChI Key: DUHRTKROMQPNOO-UHFFFAOYSA-N
- SMILES: C=C[Si](O[Si](O[Si](C1CCCCC1)(O[Si](C=C)(C)C)O[Si](C=C)(C)C)(O[Si](C=C)(C)C)C1CCCCC1)(C)C
Computed Properties
- Exact Mass: 642.29004
- Monoisotopic Mass: 642.28998415g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 39
- Rotatable Bond Count: 16
- Complexity: 719
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: nothing
- Topological Polar Surface Area: 46.2Ų
- Tautomer Count: nothing
- Surface Charge: 0
Experimental Properties
- Color/Form: White solid
- Density: 0.95
- Boiling Point: 507.7°C at 760 mmHg
- Flash Point: >230 °F
- Refractive Index: n20/D 1.4710(lit.)
- PSA: 46.15
- LogP: 9.33700
- Solubility: Not determined
Tetrasiloxane,3,5-dicyclohexyl-1,7-diethenyl-3,5-bis[(ethenyldimethylsilyl)oxy]-1,1,7,7-tetramethyl- Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
Tetrasiloxane,3,5-dicyclohexyl-1,7-diethenyl-3,5-bis[(ethenyldimethylsilyl)oxy]-1,1,7,7-tetramethyl- Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 520012-1G |
Tetrasiloxane,3,5-dicyclohexyl-1,7-diethenyl-3,5-bis[(ethenyldimethylsilyl)oxy]-1,1,7,7-tetramethyl- |
302912-37-4 | 1G |
¥972.69 | 2022-02-24 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-222961-1 g |
1,3-Dicyclohexyl-1,1,3,3-tetrakis(dimethylvinylsilyloxy)disiloxane, |
302912-37-4 | 1g |
¥624.00 | 2023-07-11 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-222961-1g |
1,3-Dicyclohexyl-1,1,3,3-tetrakis(dimethylvinylsilyloxy)disiloxane, |
302912-37-4 | 1g |
¥624.00 | 2023-09-05 |
Tetrasiloxane,3,5-dicyclohexyl-1,7-diethenyl-3,5-bis[(ethenyldimethylsilyl)oxy]-1,1,7,7-tetramethyl- Related Literature
-
Mei Zhou RSC Adv., 2016,6, 113322-113326
-
A. Soncini,P. W. Fowler,I. Černušak,E. Steiner Phys. Chem. Chem. Phys., 2001,3, 3920-3923
-
3. Carbocycles via enantioselective inter- and intramolecular iridium-catalysed allylic alkylations†Stephane Streiff,Carolin Welter,Mathias Schelwies,Gunter Lipowsky,Nicole Miller,Günter Helmchen Chem. Commun., 2005, 2957-2959
-
Yangyang Li,Junjie Guo,Xiaohui Liu,Weiping Qin J. Mater. Chem. C, 2016,4, 2123-2126
-
Hale Ocak,Belkız Bilgin-Eran,Carsten Tschierske Soft Matter, 2013,9, 4590-4597
Additional information on Tetrasiloxane,3,5-dicyclohexyl-1,7-diethenyl-3,5-bis[(ethenyldimethylsilyl)oxy]-1,1,7,7-tetramethyl-
Introduction to Tetrasiloxane,3,5-dicyclohexyl-1,7-diethenyl-3,5-bis[(ethenyldimethylsilyl)oxy]-1,1,7,7-tetramethyl- and Its Applications in Modern Chemistry
The compound with the CAS number 302912-37-4, known as Tetrasiloxane,3,5-dicyclohexyl-1,7-diethenyl-3,5-bis[(ethenyldimethylsilyl)oxy]-1,1,7,7-tetramethyl-, represents a fascinating advancement in the field of organosilicon chemistry. This highly specialized molecule has garnered significant attention due to its unique structural features and potential applications in various industrial and research domains. The intricate arrangement of silicon atoms, combined with ethenyl and dimethylsilyl functional groups, makes this compound a promising candidate for innovative chemical synthesis and material science.
At the core of this compound's significance lies its siloxane backbone, which provides exceptional thermal stability and mechanical strength. These properties are particularly valuable in the development of high-performance materials that can withstand extreme conditions. The presence of 3,5-dicyclohexyl substituents further enhances its stability and reactivity, making it an ideal candidate for catalytic applications. Additionally, the diethenyl groups introduce a high degree of unsaturation, enabling participation in polymerization reactions and cross-linking processes that are crucial for creating advanced polymers and coatings.
In recent years, there has been a surge in research focused on organosilicon compounds due to their versatility and utility in pharmaceuticals, agrochemicals, and specialty materials. The (ethenyldimethylsilyl)oxy functional groups in this molecule play a pivotal role in its reactivity. These groups can undergo various transformations under controlled conditions, allowing for the synthesis of complex derivatives with tailored properties. Such modifications are essential for developing novel drug candidates and functional materials that meet the demands of modern technology.
One of the most exciting aspects of this compound is its potential application in photopolymerization processes. The ethenyl moieties can participate in free-radical polymerization reactions when exposed to appropriate initiators and light sources. This capability opens up possibilities for creating light-sensitive materials used in microelectronics, optoelectronics, and advanced imaging techniques. Furthermore, the siloxane framework provides a stable platform for these reactions, ensuring high yields and purity of the final products.
Recent studies have also explored the use of Tetrasiloxane,3,5-dicyclohexyl-1,7-diethenyl-3,5-bis[(ethenyldimethylsilyl)oxy]-1,1,7,7-tetramethyl- as a precursor for synthesizing functionalized silanes. These silanes are widely used in surface modification techniques to enhance adhesion properties between different materials. The ability to precisely control the surface characteristics of materials using such compounds is critical for applications ranging from construction to medical implants. The thermal stability and chemical inertness of this siloxane make it an excellent candidate for these purposes.
The pharmaceutical industry has also shown interest in this compound due to its potential as an intermediate in drug synthesis. The unique structural motifs present in this molecule can be leveraged to develop new therapeutic agents with improved efficacy and reduced side effects. Researchers are particularly excited about the possibility of using its derivatives as catalysts or ligands in asymmetric synthesis reactions. Such reactions are essential for producing enantiomerically pure drugs that exhibit optimal biological activity.
In conclusion,Tetrasiloxane, CAS no. 302912-37-4, stands as a testament to the ingenuity of modern synthetic chemistry. Its complex structure and versatile reactivity make it a valuable asset in both academic research and industrial applications. As our understanding of organosilicon chemistry continues to evolve,this compound will undoubtedly play a significant role in shaping the future of materials science、pharmaceuticals,and beyond.
302912-37-4 (Tetrasiloxane,3,5-dicyclohexyl-1,7-diethenyl-3,5-bis[(ethenyldimethylsilyl)oxy]-1,1,7,7-tetramethyl-) Related Products
- 1804403-10-8(Methyl 4-bromomethyl-2-cyano-5-ethylphenylacetate)
- 1226453-32-2(2-{[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy}-N-(2-bromophenyl)acetamide)
- 1251633-51-8(2-3-(3-chlorophenyl)-2-oxoimidazolidin-1-yl-N-(3-phenylpropyl)acetamide)
- 899944-39-9(2-(7-chloro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(3-fluorophenyl)acetamide)
- 1420294-74-1(1-{spiro[3.3]heptan-2-yl}methanamine)
- 1704212-05-4(4-(3-cyclopropylphenyl)but-3-en-2-amine)
- 392323-55-6(4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-(4-methoxy-2-nitrophenyl)benzamide)
- 1211229-96-7(2-methyl-N-{2-[4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}benzamide)
- 1806335-21-6(2-Iodo-3-methyl-5-phenylpyridine)
- 1805557-11-2(Methyl 5-(bromomethyl)-4-(difluoromethyl)-3-iodopyridine-2-acetate)



